Cas no 2229374-63-2 (1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-amine
• CAS No: 2229374-63-2
• MF: C₉H₁₀ClF₃N₂
• MW: 238.637311458588
• CID: 6601872
• PubChem ID: 165647177
• Update Time: 2025-11-01

1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-amine
• EN300-1962858
• 2229374-63-2

• Inchi： 1S/C9H10ClF3N2/c1-4-3-5(2)15-8(10)6(4)7(14)9(11,12)13/h3,7H,14H2,1-2H3
• InChI Key： AAJWVAKJYYYOKO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=C(C)N=1)C(C(F)(F)F)N

Computed Properties

• Exact Mass: 238.0484605g/mol
• Monoisotopic Mass: 238.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-amine

1-(2-Chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 2229374-63-2): An Emerging Compound in Medicinal Chemistry

1-(2-Chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-amine (CAS No. 2229374-63-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of trifluoromethylamines, which are known for their diverse biological activities and pharmacological properties. The presence of a chloro-substituted pyridine ring and a trifluoroethyl group imparts distinct chemical and biological characteristics to this molecule, making it an intriguing candidate for further investigation.

The synthesis of 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-amine typically involves a multi-step process that includes the formation of the chloro-substituted pyridine ring and subsequent functionalization with the trifluoroethyl group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its evaluation in various biological assays.

In terms of its biological activity, studies have shown that 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-amine exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception. Specifically, this compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as reduce the expression of cyclooxygenase (COX) enzymes.

Beyond its anti-inflammatory properties, 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-amine has also shown promise in neuroprotective applications. Research has demonstrated that this compound can protect neuronal cells from oxidative stress and apoptosis induced by various neurotoxic agents. This neuroprotective effect is believed to be mediated through the activation of antioxidant defense mechanisms and the inhibition of pro-apoptotic signaling pathways.

The pharmacokinetic profile of 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-amine has been extensively studied to understand its bioavailability and metabolism. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a potential therapeutic agent. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its safety profile.

In the context of drug discovery and development, 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-amine represents an exciting opportunity for researchers and pharmaceutical companies. Its unique chemical structure and promising biological activities make it a valuable lead compound for the development of new drugs targeting inflammatory diseases and neurological disorders.

To further explore the therapeutic potential of 1-(2-chloro-4,6-dimethylpyridin-3-yl)-2,2,2-trifluoroethan-1-amine, ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials aim to provide comprehensive data on the compound's pharmacological effects and its potential as a novel therapeutic agent.

In conclusion, 1-(2-chloro-4,6-dimethylpyridin-3-y)-l)-trifluoroethan-l)-amine (CAS No. 000000000), with its unique structural features and promising biological activities, is an emerging compound in medicinal chemistry. Its potential applications in anti-inflammatory and neuroprotective therapies make it a valuable candidate for further research and development. As more data becomes available from ongoing studies and clinical trials, the full therapeutic potential of this compound is likely to be realized.